Cas no 2055840-01-0 (rac-(3R,4S)-1-benzyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans)

• Product name: rac-(3R,4S)-1-benzyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans
• CAS No: 2055840-01-0
• MF: C₁₉H₂₂ClNO₃
• MW: 347.835884571075
• CID: 4634891

rac-(3R,4S)-1-benzyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(4-methoxyphenyl)-1-(phenylmethyl)-, hydrochloride (1:1), (3R,4S)-rel-
• rac-(3R,4S)-1-benzyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, trans

• Inchi： 1S/C19H21NO3.ClH/c1-23-16-9-7-15(8-10-16)17-12-20(13-18(17)19(21)22)11-14-5-3-2-4-6-14;/h2-10,17-18H,11-13H2,1H3,(H,21,22);1H/t17-,18+;/m0./s1
• InChI Key： VJMKLOGGZDUVBJ-CJRXIRLBSA-N
• SMILES： C([C@@H]1CN(CC2C=CC=CC=2)C[C@H]1C1C=CC(OC)=CC=1)(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5